Cas no 103560-62-9 ((E)-4-Oxo-2-nonenal)

(E)-4-Oxo-2-nonenal is an α,β-unsaturated aldehyde with a reactive oxo group, widely utilized in organic synthesis and biochemical research. Its conjugated carbonyl structure makes it a valuable intermediate in the study of lipid peroxidation products and oxidative stress mechanisms. The compound exhibits high electrophilicity, enabling selective reactivity with nucleophiles such as thiols and amines, which is critical for investigating protein modifications and signaling pathways. Its well-defined structure and purity ensure reproducibility in experimental applications. (E)-4-Oxo-2-nonenal is particularly useful in elucidating the role of reactive carbonyl species in cellular processes, offering researchers a precise tool for mechanistic studies.

(E)-4-Oxo-2-nonenal structure

Product Name:(E)-4-Oxo-2-nonenal

CAS No:103560-62-9

MF:C₉H₁₄O₂

MW:154.20626

CID:197966

Update Time:2025-06-07

(E)-4-Oxo-2-nonenal Chemical and Physical Properties

Names and Identifiers

- 2-Nonenal, 4-oxo-,(2E)-
- (E)-4-oxonon-2-enal
- 4-ONE
- 4-oxo-2-Nonenal
- 4-oxo-nonenal
- (+/-)-4-OXO-2E-NONENAL
- (E)-4-Oxo-2-nonenal
- Inchi： InChI=1S/C9H14O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-8H,2-4,6H2,1H3/b7-5+
- InChI Key： SEPPVOUBHWNCAW-FNORWQNLSA-N
- SMILES： CCCCCC(=O)/C=C/C=O

Computed Properties

Exact Mass: 154.09900
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 12
XLogP3: 1.6

Experimental Properties

Color/Form: Not available
PSA: 34.14000
LogP: 1.89090
Solubility: Not available

(E)-4-Oxo-2-nonenal Pricemore >>

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